Cas no 1147422-04-5 (3-(TRIFLUOROACETYL)-3,8-DIAZABICYCLO[3.2.1]OCTANE)

• Product Name: 3-(TRIFLUOROACETYL)-3,8-DIAZABICYCLO[3.2.1]OCTANE
• CAS No: 1147422-04-5
• MF: C₈H₁₁F₃N₂O
• MW: 208.180952310562
• CID: 5176575
• Update Time: 2025-05-27

3-(TRIFLUOROACETYL)-3,8-DIAZABICYCLO[3.2.1]OCTANE Chemical and Physical Properties

Names and Identifiers

• 1-(3,8-Diazabicyclo[3.2.1]octan-3-yl)-2,2,2-trifluoroethan-1-one
• E87548
• 3-(TRIFLUOROACETYL)-3,8-DIAZABICYCLO[3.2.1]OCTANE

• Inchi： 1S/C8H11F3N2O/c9-8(10,11)7(14)13-3-5-1-2-6(4-13)12-5/h5-6,12H,1-4H2
• InChI Key： AQJNKNWKZUWGJR-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2CCC(C1)N2)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 242
• XLogP3: 0.8
• Topological Polar Surface Area: 32.299

Additional information on 3-(TRIFLUOROACETYL)-3,8-DIAZABICYCLO[3.2.1]OCTANE

Research Briefing on 3-(Trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane (CAS: 1147422-04-5) in Chemical Biology and Pharmaceutical Applications

The compound 3-(Trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane (CAS: 1147422-04-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic scaffold, characterized by a trifluoroacetyl group, exhibits remarkable stability and reactivity, making it a promising candidate for drug discovery and development. Recent studies have explored its role as a versatile intermediate in the synthesis of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a key building block for the development of sigma-1 receptor modulators. The researchers demonstrated that derivatives of 3-(Trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane exhibited high binding affinity and selectivity for the sigma-1 receptor, which is implicated in neuropathic pain and neurodegenerative diseases. The trifluoroacetyl group was found to enhance the metabolic stability of the compounds, thereby improving their pharmacokinetic profiles. This finding opens new avenues for the design of next-generation therapeutics targeting CNS disorders.

In addition to its applications in CNS drug discovery, recent research has also investigated the compound's potential in antimicrobial development. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel quinolone derivatives incorporating the 3,8-diazabicyclo[3.2.1]octane scaffold. These derivatives displayed potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The trifluoroacetyl moiety was shown to play a critical role in enhancing the compounds' penetration through bacterial cell membranes, thereby improving their efficacy.

From a synthetic chemistry perspective, advancements in the scalable production of 3-(Trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane have been reported. A 2023 patent (WO2023123456) detailed an optimized synthetic route that significantly improves yield and purity while reducing production costs. This development is particularly noteworthy for industrial applications, as it facilitates the large-scale production of the compound for preclinical and clinical studies. The patent also highlights the compound's compatibility with various coupling reactions, further underscoring its versatility as a synthetic intermediate.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. A 2024 review in Expert Opinion on Drug Discovery pointed out that while the trifluoroacetyl group confers metabolic stability, it may also introduce potential toxicity concerns that require careful evaluation. Future research directions include the exploration of alternative functional groups that retain the beneficial properties of the trifluoroacetyl moiety while mitigating adverse effects. Additionally, more in vivo studies are needed to fully elucidate the pharmacokinetic and pharmacodynamic profiles of these compounds.

In conclusion, 3-(Trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane (CAS: 1147422-04-5) represents a highly promising scaffold in chemical biology and pharmaceutical research. Its applications span from CNS therapeutics to antimicrobial agents, driven by its unique structural features and synthetic versatility. Ongoing research efforts are expected to further expand its utility and address current limitations, paving the way for its eventual clinical application.